![molecular formula C6H5N3OS2 B1436617 2-(Methylthio)thiazolo[4,5-d]pyrimidin-7(6H)-one CAS No. 119011-50-6](/img/structure/B1436617.png)
2-(Methylthio)thiazolo[4,5-d]pyrimidin-7(6H)-one
Overview
Description
Scientific Research Applications
Pharmaceutical Research
Thiazole derivatives have been found to exhibit significant analgesic and anti-inflammatory activities . This suggests that our compound could be explored for its potential use in developing new pain relief and anti-inflammatory medications.
Antifungal Applications
Some thiazole compounds have been synthesized and screened for their antifungal activity . The compound could be investigated for its efficacy against fungal infections.
Antimicrobial Properties
Research has shown that certain thiazole-related compounds possess antimicrobial properties . This indicates a possible application in creating new antimicrobial agents.
Cancer Treatment
The thiazole nucleus is present in several clinically used anticancer medicines . The compound could be part of research into novel cancer therapies.
Neuroprotective and Anti-inflammatory Effects
Triazole-pyrimidine hybrid compounds, which share some structural similarities with our compound, have shown neuroprotective and anti-inflammatory properties . This suggests potential research applications in neurodegenerative diseases.
Green Chemistry Techniques
Thiazole derivatives have been utilized in environmentally friendly reactions due to their compatibility with water as a solvent . This compound could contribute to the development of green chemistry methodologies.
Mechanism of Action
Mode of Action
2-(Methylthio)thiazolo[4,5-d]pyrimidin-7(6H)-one acts as an inhibitor of Topoisomerase I . It binds to the enzyme and prevents it from relieving the torsional strain in DNA during replication and transcription. This inhibition disrupts the normal functioning of the DNA processes .
Pharmacokinetics
For instance, its solubility could influence absorption, and its metabolic stability could affect its distribution and excretion .
Result of Action
The molecular effect of 2-(Methylthio)thiazolo[4,5-d]pyrimidin-7(6H)-one’s action is the inhibition of Topoisomerase I, leading to disruption of DNA processes . On a cellular level, this can result in cell cycle arrest and apoptosis, particularly in cancer cells .
properties
IUPAC Name |
2-methylsulfanyl-6H-[1,3]thiazolo[4,5-d]pyrimidin-7-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3OS2/c1-11-6-9-4-3(12-6)5(10)8-2-7-4/h2H,1H3,(H,7,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQCCFCWTEILHEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=C(S1)C(=O)NC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3OS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methylthio)thiazolo[4,5-d]pyrimidin-7(6H)-one | |
CAS RN |
119011-50-6 | |
Record name | 2-(methylsulfanyl)-4H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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